Cas no 98321-24-5 (1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid)

1,4-Dihydro-4-oxo-2-pyridinecarboxylic acid is a heterocyclic organic compound featuring a pyridine core with a carboxylic acid substituent at the 2-position and a ketone group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its functional groups enable versatile transformations, including condensation, cyclization, and derivatization reactions. The compound exhibits high purity and stability under standard conditions, ensuring consistent performance in research and industrial applications. Its utility in constructing biologically active molecules, such as quinolone antibiotics, underscores its importance in medicinal chemistry. Suitable for controlled reactions, it offers precise synthetic pathways for complex heterocyclic systems.

1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid structure

98321-24-5 structure

Product Name:1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid

CAS No:98321-24-5

MF:C₆H₅NO₃

MW:139.108801603317

MDL:MFCD11656334

CID:1019801

PubChem ID:735149

Update Time:2025-05-27

1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid
- 4-Hydroxypyridine-2-carboxylicacid
- 2-Pyridinecarboxylicacid,1,4-dihydro-4-oxo-(9CI)
- 4-OXO-1,4-DIHYDROPYRIDINE-2-CARBOXYLICACID
- 4-Hydroxy-picolinsaure
- CS-W002643
- SY013177
- SCHEMBL18473861
- N13374
- AKOS000267448
- 4-Hydroxypicolinic acid
- 4-oxo-1,4-dihydropyridine-2-carboxylic acid
- 4-Hydroxy-2-pyridinecarboxylic acid
- W-206762
- MFCD00521155
- 4-Hydroxy-pyridine-2-carboxylic acid
- 2-Pyridinecarboxylic acid, 4-hydroxy-
- YDA32124
- FT-0646037
- 4-Oxo-1,4-dihydropyridine-2-carboxylic acid, 95% +(contains <10% H2O)
- STR08905
- 4-hydroxypyridine-2-carboxylic acid
- F1926-0003
- DTXSID70352740
- MFCD11656334
- 4-Hydroxypyridine-2-carboxylic acid, 97%
- 4-hydroxypyridine-2-carboxylic acid, AldrichCPR
- H1491
- 22468-26-4
- AB06407
- AM20050970
- MXXLHBCSVDDTIX-UHFFFAOYSA-N
- PS-5235
- 98321-24-5
- EN300-69574
- 2-pyridinecarboxylic acid,1,4-dihydro-4-oxo-
- 4-Hydroxypicolinicacid
- AF-399/40171304
- BCP27908
- Z385458378
- SCHEMBL65841
- 4-oxo-1H-pyridine-2-carboxylic acid
- STL253419
- DB-081295
- 2-Pyridinecarboxylic acid, 1,4-dihydro-4-oxo-
- 4-hydroxy picolinic acid
- DB-271058
- MDL： MFCD11656334
- Inchi： 1S/C6H5NO3/c8-4-1-2-7-5(3-4)6(9)10/h1-3H,(H,7,8)(H,9,10)
- InChI Key： MXXLHBCSVDDTIX-UHFFFAOYSA-N
- SMILES： OC(C1=CC(C=CN1)=O)=O

Computed Properties

Exact Mass: 139.027
Monoisotopic Mass: 139.027
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4A^2
XLogP3: -0.1

Experimental Properties

Density: 1.451
Boiling Point: 313.1 °C at 760 mmHg
Flash Point: 313.1 °C at 760 mmHg
Refractive Index: 1.579
PSA: 70.42000
LogP: 0.07310

1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid Pricemore >>

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